1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin

• CAS RN: 16118-19-7
• Molecular Formula: C15H10F3N3O3
• Molecular Weight: 337.25 g/mol
• IUPAC Name: 1-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]imidazolidine-2,4-dione
• InChI: InChI=1S/C15H10F3N3O3/c16-15(17,18)10-3-1-2-9(6-10)12-5-4-11(24-12)7-19-21-8-13(22)20-14(21)23/h1-7H,8H2,(H,20,22,23)/b19-7+
• InChI Key: VRYHPJFTKIBSCP-FBCYGCLPSA-N
• Isomeric SMILES: C1C(=O)NC(=O)N1/N=C/C2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F
• SMILES: C1C(=O)NC(=O)N1N=CC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F
• synonyms: 1-[[[5-[3-(Trifluoromethyl)phenyl]-2-furanyl]methylene]amino]-2,4-imidazolidinedione

Description

1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin, also known as TFMDP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin is not fully understood, but it is believed to induce apoptosis in cancer cells by activating the caspase pathway. 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin induces apoptosis in cancer cells, while in vivo studies have shown that 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin can inhibit tumor growth in animal models. 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has several advantages for lab experiments, including its high purity and stability. However, 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin is relatively expensive and requires specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin research, including its potential use as a drug delivery system for targeted cancer therapy. 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin can also be modified to improve its pharmacokinetic properties and reduce its toxicity. Additionally, 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin can be incorporated into nanomaterials for various applications, including biosensors and catalysis. Further research is needed to fully understand the potential applications of 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin in various fields.

Synthesis Methods

1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin can be synthesized using a two-step process. The first step involves the reaction of 5-(alpha,alpha,alpha-trifluoro-m-tolyl)-2-furoic acid with hydrazine hydrate to form 5-(alpha,alpha,alpha-trifluoro-m-tolyl)-2-furanylhydrazine. The second step involves the reaction of 5-(alpha,alpha,alpha-trifluoro-m-tolyl)-2-furanylhydrazine with ethyl chloroformate to form 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin.

Scientific Research Applications

1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has been studied for its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. 1-((5-(alpha,alpha,alpha-Trifluoro-m-tolyl)-2-furanyl)methyleneamino)hydantoin has also been studied for its potential use as a drug delivery system, as it can be incorporated into polymeric nanoparticles for targeted drug delivery.